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Compound of Interest

Compound Name: BRD7-IN-1 free base

Cat. No.: B12430756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BRD7-IN-1, a key chemical intermediate

used in the development of targeted protein degraders for Bromodomain-containing protein 7

(BRD7). We will cover its chemical structure, its role in the synthesis of the PROTAC degrader

VZ185, relevant biological data of its parent and derivative compounds, detailed experimental

protocols for assessing target engagement, and visualizations of its synthetic lineage and

related biological pathways.

Introduction to BRD7 as a Therapeutic Target
Bromodomain-containing protein 7 (BRD7) is a member of the bromodomain family of

epigenetic "readers" that recognize acetylated lysine residues on histones and other proteins.

As a crucial component of the PBAF (Polybromo-associated BRG1-associated factor) subclass

of the SWI/SNF chromatin remodeling complex, BRD7 plays a significant role in transcriptional

regulation. Its dysregulation is implicated in various diseases, particularly cancer. BRD7 has

been shown to act as a tumor suppressor by interacting with key proteins like p53 and BRCA1,

thereby regulating cell cycle progression and DNA repair pathways. Consequently, the

development of chemical probes to modulate BRD7 function is of high interest in therapeutic

research.

Chemical Structure and Properties of BRD7-IN-1
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BRD7-IN-1 is a functionalized derivative of the potent dual BRD7/BRD9 inhibitor BI-7273. It

serves as a critical synthetic intermediate, or "warhead," for the construction of Proteolysis

Targeting Chimeras (PROTACs). Specifically, it is the precursor for the widely used

BRD7/BRD9 degrader, VZ185, where it is connected via a linker to a ligand for the von Hippel-

Lindau (VHL) E3 ubiquitin ligase.

Chemical Name: 4-(3,5-Dimethoxy-4-(piperazin-1-ylmethyl)phenyl)-2-methyl-2,7-naphthyridin-

1(2H)-one dihydrochloride CAS Number: 2448414-48-8

Table 1: Physicochemical Properties of BRD7-IN-1

Property Value

Molecular Formula C₂₂H₂₈Cl₂N₄O₃

Molecular Weight 467.39 g/mol

Appearance Solid Powder

| Solubility | Soluble in DMSO |

Biological Activity Data
While BRD7-IN-1 is a crucial synthetic intermediate, specific biochemical data such as IC₅₀ or

KᏧ values for this molecule are not extensively reported in the primary literature. Its utility is

demonstrated through the activity of its
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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